Cas no 2097900-98-4 (N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide)

• Product Name: N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide
• CAS No: 2097900-98-4
• MF: C₁₅H₁₈BrFN₂O₂
• MW: 357.218026638031
• CID: 5468830
• Update Time: 2025-10-28

N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C15H18BrFN2O2/c1-15(2,3)9-7-18-13(20)12(9)14(21)19-11-5-4-8(17)6-10(11)16/h4-6,9,12H,7H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key： VLBPVVKAKVVVNO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(C1C(NCC1C(C)(C)C)=O)=O)F

Computed Properties

• Exact Mass: 356.05357 g/mol
• Monoisotopic Mass: 356.05357 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2
• Molecular Weight: 357.22

Additional information on N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide

N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide: A Comprehensive Overview

The compound N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide (CAS No. 2097900-98-4) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and biological activity.

Structure and Synthesis

The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. The pyrrolidine ring is substituted with a tert-butyl group at the 4-position, providing steric bulk that can influence the compound's pharmacokinetic properties. The 2-keto group (a carbonyl group) at the 2-position introduces electron-withdrawing effects, which can modulate the reactivity of the molecule. Additionally, the carboxamide group at the 3-position plays a critical role in hydrogen bonding interactions, which are essential for bioavailability and target binding.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to improve yield and purity. These methods not only streamline production but also reduce environmental impact, aligning with green chemistry principles.

Pharmacological Activity

One of the most promising aspects of N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide is its potential as a drug candidate. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its bromine atom and fluorine atom substituents contribute to its lipophilicity, enhancing its ability to cross cellular membranes.

Recent research has also explored its role as a modulator of ion channels, which are critical targets for treating cardiovascular diseases. Computational docking studies have revealed high-affinity binding to these targets, indicating a strong potential for therapeutic intervention.

Applications in Material Science

Beyond pharmacology, this compound has found applications in polymer chemistry. Its tert-butyl group provides excellent thermal stability, making it suitable for high-performance polymers used in aerospace and automotive industries. Additionally, its ability to form hydrogen bonds makes it an ideal candidate for self-healing materials.

Recent advancements in polymerization techniques have enabled the incorporation of this compound into nanocomposites, enhancing their mechanical properties without compromising flexibility.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2-oxopyrrolidine-3-carboxamide undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on aquatic ecosystems.

Efforts are underway to develop biodegradable versions of this compound, leveraging renewable resources to minimize ecological footprint.

Future Prospects

The future of N-(2-bromo-4-fluorophenyl)-4-tert-butyl-2 oxopyrrolidine 3 carboxamide looks promising as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive innovation in both pharmaceutical and materials sectors.

In conclusion, this compound represents a prime example of how advanced synthetic techniques and interdisciplinary research can lead to groundbreaking discoveries in chemistry. Its versatility across multiple applications underscores its importance in modern scientific endeavors.